Cas no 1361903-87-8 (3-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1361903-87-8
• MF: C₉H₇F₅N₂O
• MW: 254.156699419022
• CID: 4932648
• Update Time: 2025-06-13

3-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H7F5N2O/c10-8(11)5-1-4(2-15)6(3-17)16-7(5)9(12,13)14/h1,3,8H,2,15H2
• InChI Key： BFTMPFOCOXRLJX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=C(C=O)N=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 1
• Topological Polar Surface Area: 56

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde

Introduction to 3-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1361903-87-8) and Its Emerging Applications in Chemical Biology

3-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde, identified by the CAS number 1361903-87-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and versatile reactivity. This heterocyclic aldehyde derivative combines a pyridine core with multiple functional groups, including an aminomethyl substituent, difluoromethyl, and trifluoromethyl groups, which collectively contribute to its distinct chemical properties and broad applicability in drug discovery and synthetic chemistry.

The presence of the aldehyde group at the 2-position of the pyridine ring (pyridine-2-carboxaldehyde) makes this compound a valuable intermediate in organic synthesis. The aldehyde functionality is highly reactive, enabling it to participate in various condensation reactions, such as Schiff base formation, which is pivotal in constructing more complex molecular architectures. Furthermore, the aminomethyl side chain introduces nucleophilic character, facilitating further derivatization through amide or imine bond formation. This dual reactivity makes it an attractive building block for medicinal chemists seeking to develop novel bioactive molecules.

The incorporation of difluoromethyl and trifluoromethyl groups at the 5- and 6-positions, respectively, is strategically significant. These halogenated substituents are well-documented for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug candidates. The electron-withdrawing nature of these groups can enhance the electrophilicity of the aldehyde moiety, thereby improving its reactivity in cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. Such modifications are often employed to optimize pharmacokinetic profiles and enhance target engagement.

In recent years, there has been a surge in research focused on exploiting fluorinated compounds for therapeutic applications. The fluorine atoms introduce rigidity to the molecular structure and can improve interactions with biological targets at the atomic level. For instance, studies have demonstrated that fluorinated pyridines can enhance binding affinity to enzymes and receptors by influencing electronic distributions and steric interactions. This has led to the development of fluorinated analogs of existing drugs that exhibit improved efficacy and reduced side effects.

The aminomethyl group in 3-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde also opens avenues for bioconjugation strategies. Amines are well-suited for coupling with biomolecules such as peptides, proteins, or carbohydrates via amide bond formation. This capability is particularly valuable in the design of targeted therapeutics, where linking small molecule warheads to larger biomolecules can enhance specificity and delivery efficiency. The compound’s versatility allows for its integration into diverse chemical frameworks, making it a versatile tool for synthetic chemists.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies indicate that the combination of halogenated substituents and the aldehyde group creates a favorable pharmacophore for interacting with biological targets. These virtual screening approaches have been instrumental in identifying lead compounds for various therapeutic areas, including oncology, inflammation, and infectious diseases. The predicted binding modes suggest that this compound may disrupt key enzymatic pathways by acting as a competitive inhibitor or modulator.

Experimental validation of these hypotheses has yielded promising results. In vitro assays have shown that derivatives of 3-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde exhibit inhibitory activity against several enzymes implicated in disease pathways. Notably, modifications at the 5- and 6-positions have been found to fine-tune potency while maintaining selectivity over off-target proteins. Such findings underscore the importance of structural optimization in developing next-generation therapeutics.

The compound’s utility extends beyond drug discovery into materials science and agrochemical applications. Its unique electronic properties make it a candidate for designing advanced materials with tailored optical or electronic characteristics. Additionally, fluorinated heterocycles are increasingly being explored as components of crop protection agents due to their enhanced stability and bioavailability.

Future research directions may focus on exploring novel synthetic methodologies to access derivatives of this compound more efficiently. Catalytic approaches could enable scalable production while maintaining high purity standards. Furthermore, investigating its behavior under different reaction conditions may uncover additional functionalization possibilities, expanding its synthetic utility.

In conclusion,3-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1361903-87-8) represents a structurally intriguing molecule with broad applications in chemical biology and beyond. Its unique combination of reactive sites and halogenated substituents positions it as a valuable intermediate for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new synthetic strategies and biological functions associated with fluorinated compounds,this compound is poised to play an increasingly important role in both academic research and industrial applications.